1-(4,5-Dimethyl-1,3-benzothiazol-2-yl)piperidine-4-carboxamide

• IUPAC Name: 1-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C15H19N3OS/c1-9-3-4-12-13(10(9)2)17-15(20-12)18-7-5-11(6-8-18)14(16)19/h3-4,11H,5-8H2,1-2H3,(H2,16,19)
• InChI Key: QOSHODAARKLYGR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(C=C1)SC(=N2)N3CCC(CC3)C(=O)N)C
• Molecular Formula: C15H19N3OS
• Molecular Weight: 289.4 g/mol
• CAS No.: 2415540-59-7

Description

1-(4,5-Dimethyl-1,3-benzothiazol-2-yl)piperidine-4-carboxamide is a synthetic organic compound belonging to the benzothiazole family Benzothiazoles are heterocyclic compounds containing both sulfur and nitrogen atoms in their ring structure

Preparation Methods

The synthesis of 1-(4,5-Dimethyl-1,3-benzothiazol-2-yl)piperidine-4-carboxamide typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Benzothiazole Ring: The benzothiazole ring can be synthesized through the reaction of 2-aminothiophenol with an appropriate aldehyde or ketone under acidic conditions.

Introduction of the Piperidine Ring: The piperidine ring is introduced via a nucleophilic substitution reaction, where a piperidine derivative reacts with the benzothiazole intermediate.

Carboxamide Formation: The final step involves the formation of the carboxamide group through the reaction of the piperidine-benzothiazole intermediate with an appropriate carboxylic acid derivative.

Industrial production methods may involve optimization of these steps to enhance yield and purity, often utilizing catalysts and controlled reaction conditions to achieve efficient synthesis.

Chemical Reactions Analysis

1-(4,5-Dimethyl-1,3-benzothiazol-2-yl)piperidine-4-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of amines or alcohols.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups such as halides or alkyl groups are introduced.

Common reagents and conditions used in these reactions include acidic or basic catalysts, solvents like ethanol or dichloromethane, and controlled temperatures to ensure selective and efficient transformations.

Scientific Research Applications

1-(4,5-Dimethyl-1,3-benzothiazol-2-yl)piperidine-4-carboxamide has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules, particularly in the development of heterocyclic compounds with potential biological activity.

Biology: The compound is studied for its potential as an enzyme inhibitor, particularly in the context of antimicrobial and anticancer research.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of diseases such as tuberculosis and cancer.

Industry: The compound is used in the development of dyes, pigments, and other industrial chemicals due to its stable and reactive nature.

Mechanism of Action

The mechanism of action of 1-(4,5-Dimethyl-1,3-benzothiazol-2-yl)piperidine-4-carboxamide involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound is known to interact with enzymes and proteins involved in cellular processes, such as DNA synthesis and repair.

Pathways Involved: It can inhibit key pathways in microbial and cancer cells, leading to cell death or growth inhibition.

Comparison with Similar Compounds

1-(4,5-Dimethyl-1,3-benzothiazol-2-yl)piperidine-4-carboxamide can be compared with other benzothiazole derivatives:

Similar Compounds: Compounds such as 2-aminobenzothiazole, 2-mercaptobenzothiazole, and benzothiazole-2-carboxylic acid share structural similarities.

Uniqueness: The presence of the piperidine ring and carboxamide group in this compound enhances its chemical reactivity and potential biological activity, making it a unique and valuable compound for research and industrial applications.